3-methoxy-2-methyl-6-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-2H-indazole

Specification

• CAS No.: 2640836-71-9
• Molecular Formula: C22H26N4O3
• Molecular Weight: 394.5 g/mol
• IUPAC Name: (3-methoxy-2-methylindazol-6-yl)-[4-[(3-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone
• Standard InChI: InChI=1S/C22H26N4O3/c1-15-13-23-9-6-20(15)29-14-16-7-10-26(11-8-16)21(27)17-4-5-18-19(12-17)24-25(2)22(18)28-3/h4-6,9,12-13,16H,7-8,10-11,14H2,1-3H3
• Standard InChI Key: NCGAEGOWAHDDEF-UHFFFAOYSA-N
• SMILES: CC1=C(C=CN=C1)OCC2CCN(CC2)C(=O)C3=CC4=NN(C(=C4C=C3)OC)C
• Canonical SMILES: CC1=C(C=CN=C1)OCC2CCN(CC2)C(=O)C3=CC4=NN(C(=C4C=C3)OC)C

Introduction

3-Methoxy-2-methyl-6-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-2H-indazole is a complex organic compound with a molecular formula of C$_{22}$H$_{26}$N$_{4}$O$_{3}$ and a molecular weight of 394.5 g/mol. This compound features an indazole core, which is a common scaffold in pharmaceutical chemistry due to its potential biological activities.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves multiple steps, including the formation of the indazole core, the introduction of the piperidine carbonyl group, and the attachment of the pyridinyl oxy-methyl moiety. Common reactions include oxidation, reduction, and substitution reactions, which can modify the compound's structure and properties.

Biological Activity and Research Findings

While specific biological activity data for 3-methoxy-2-methyl-6-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-2H-indazole are not widely reported, compounds with similar indazole scaffolds have shown potential in various therapeutic areas, including anticancer and antifungal applications. The presence of a pyridine ring, known for its role in biological systems, suggests potential interactions with enzymes or receptors.

Future Directions and Potential Applications

Further research is needed to explore the biological activities and potential therapeutic applications of this compound. Given its complex structure, it may serve as a starting point for the design of new drugs with targeted biological activities. The use of molecular modeling and in vitro assays could help elucidate its pharmacological profile and guide structural optimization efforts.